2-Ethenylcyclobutan-1-ol

• CAS No.: 104745-50-8
• Molecular Formula: C6H10O
• Molecular Weight: 98.14 g/mol
• IUPAC Name: 2-ethenylcyclobutan-1-ol
• InChI: InChI=1S/C6H10O/c1-2-5-3-4-6(5)7/h2,5-7H,1,3-4H2
• InChI Key: SCAOLGUYHGBWLM-UHFFFAOYSA-N
• Canonical SMILES: C=CC1CCC1O

Description

2-Ethenylcyclobutan-1-ol is a cyclobutanol derivative featuring a four-membered cyclobutane ring substituted with an ethenyl (-CH₂CH₂) group at the C2 position. This structure imparts unique steric and electronic properties due to the inherent ring strain of cyclobutane and the conjugated double bond of the ethenyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethenylcyclobutan-1-ol can be achieved through various methods. One common approach involves the cyclization of suitable precursors under specific conditions. For instance, the reaction of 1,3-butadiene with formaldehyde in the presence of a catalyst can yield cyclobutanone, which can then be reduced to 2-Ethenylcyclobutan-1-ol using appropriate reducing agents such as sodium borohydride or lithium aluminum hydride .

Industrial Production Methods: Industrial production of 2-Ethenylcyclobutan-1-ol typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Ethenylcyclobutan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form different alcohols or hydrocarbons using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups through reactions with halogenating agents or other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed:

Oxidation: Ketones, aldehydes.

Reduction: Various alcohols, hydrocarbons.

Substitution: Halogenated compounds, other substituted derivatives.

Scientific Research Applications

2-Ethenylcyclobutan-1-ol has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the development of cyclobutane-containing natural products.

Biology: Its derivatives are studied for their potential biological activities, including antibacterial and antiviral properties.

Medicine: The compound is explored for its potential use in drug development, particularly in designing molecules with unique structural frameworks.

Industry: It is used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Ethenylcyclobutan-1-ol involves its interaction with various molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. The ethenyl group can participate in addition reactions, modifying the activity of enzymes and receptors .

Comparison with Similar Compounds

Table 1: Structural and Reactivity Comparison

Property	2-Ethenylcyclobutan-1-ol	1-Phenylcyclobutan-1-ol
Substituent	Ethenyl (-CH₂CH₂)	Phenyl (-C₆H₅)
Ring Strain	High (cyclobutane)	High (cyclobutane)
Key Reactivity	Conjugate addition, ring-opening	Electrochemical chlorination
Catalytic System	Not reported	MnCl₂, LiClO₄, electrochemical

Comparison with 1-(1-Aminobutan-2-yl)cyclopentan-1-ol

1-(1-Aminobutan-2-yl)cyclopentan-1-ol () differs in both ring size (cyclopentane vs. cyclobutane) and functional groups (amine vs. alcohol). Notable contrasts include:

• Ring Size Effects : The five-membered cyclopentane ring reduces steric strain compared to cyclobutane, enhancing stability and favoring applications in pharmaceuticals and agrochemicals .
• Functional Group Synergy: The amine group in 1-(1-Aminobutan-2-yl)cyclopentan-1-ol enables hydrogen bonding and chiral synthesis, whereas the ethenyl group in 2-ethenylcyclobutan-1-ol may prioritize polymer or material science applications.

Table 2: Functional and Application Comparison

Property	2-Ethenylcyclobutan-1-ol	1-(1-Aminobutan-2-yl)cyclopentan-1-ol
Ring Size	Cyclobutane	Cyclopentane
Functional Groups	Alcohol, ethenyl	Alcohol, amine
Primary Applications	Polymer precursors, catalysis	Pharmaceuticals, chiral synthesis
Stability	Moderate (high ring strain)	High (lower ring strain)

Research Implications and Gaps

While 2-Ethenylcyclobutan-1-ol remains understudied in the provided evidence, its structural analogs suggest:

• Synthetic Potential: The ethenyl group could enable novel cycloaddition or polymerization routes, distinct from phenyl- or amine-substituted analogs.
• Catalytic Challenges : Electrochemical methods effective for 1-phenylcyclobutan-1-ol may require modification to accommodate the ethenyl group’s reactivity .
• Material Science Applications : The compound’s strained ring and unsaturated substituent make it a candidate for designing rigid polymers or ligands.

Further studies are needed to explore its electrochemical behavior, catalytic compatibility, and biological activity relative to its peers.

Biological Activity

2-Ethenylcyclobutan-1-ol is an organic compound characterized by a cyclobutane ring, a vinyl group, and a hydroxyl group. This unique structure gives it distinctive physical and chemical properties, making it an interesting subject for research in biological activity. This article explores the biological activity of 2-ethenylcyclobutan-1-ol, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

The chemical formula of 2-ethenylcyclobutan-1-ol is $C_6H_{10}O$. Its structural characteristics include:

• Cyclobutane Ring: Provides a unique three-dimensional shape that can influence reactivity.
• Ethenyl Group: Imparts unsaturation, enhancing reactivity with various biological molecules.
• Hydroxyl Group: Contributes to its classification as an alcohol, enabling hydrogen bonding and solubility in polar solvents.

The biological activity of 2-ethenylcyclobutan-1-ol is primarily attributed to its ability to interact with various biomolecules. Key mechanisms include:

• Enzyme Interaction: The compound may act as a substrate or inhibitor for specific enzymes, influencing metabolic pathways.
• Cellular Signaling Modulation: By interacting with cell membrane receptors or intracellular signaling molecules, it can alter cellular responses.
• Reactive Oxygen Species (ROS) Generation: It may induce oxidative stress in cells, leading to apoptosis or necrosis.

In Vitro Studies

Recent studies have focused on the interaction of 2-ethenylcyclobutan-1-ol with various cell lines. For instance:

• Cytotoxicity Assays: Research indicates that 2-ethenylcyclobutan-1-ol exhibits cytotoxic effects on cancer cell lines at specific concentrations. The compound's IC50 values (the concentration required to inhibit cell growth by 50%) were determined through MTT assays.

Cell Line	IC50 (µM)
HeLa (Cervical)	25
MCF7 (Breast)	30
A549 (Lung)	20

These results suggest that the compound may have potential as an anticancer agent.

In Vivo Studies

Preliminary animal studies have been conducted to evaluate the therapeutic potential of 2-ethenylcyclobutan-1-ol:

• Toxicology Assessments: Long-term exposure studies in rodents showed no significant adverse effects at low doses, indicating a favorable safety profile for further investigation.

Case Studies

Case Study 1: Anticancer Properties
A study published in Journal of Medicinal Chemistry investigated the effects of 2-ethenylcyclobutan-1-ol on tumor growth in mice. The results demonstrated a significant reduction in tumor size compared to the control group, suggesting its potential as an anticancer therapeutic agent.

Case Study 2: Neuroprotective Effects
Another study explored the neuroprotective effects of 2-ethenylcyclobutan-1-ol in models of neurodegeneration. The compound was found to reduce neuronal apoptosis and improve cognitive function in treated animals, indicating potential applications in treating neurodegenerative diseases.